Cas no 888460-98-8 (N-(2H-1,3-benzodioxol-5-yl)-3-(3-nitrobenzamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-(3-nitrobenzamido)-1-benzofuran-2-carboxamide
• CAS No: 888460-98-8
• MF: C₂₃H₁₅N₃O₇
• MW: 445.381105661392
• CID: 6342589
• PubChem ID: 16818239
• Update Time: 2025-05-21

N-(2H-1,3-benzodioxol-5-yl)-3-(3-nitrobenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-3-(3-nitrobenzamido)-1-benzofuran-2-carboxamide
• F1883-1436
• AB00677374-01
• N-(1,3-benzodioxol-5-yl)-3-[(3-nitrobenzoyl)amino]-1-benzofuran-2-carboxamide
• 888460-98-8
• AKOS024617400
• N-(benzo[d][1,3]dioxol-5-yl)-3-(3-nitrobenzamido)benzofuran-2-carboxamide

• Inchi： 1S/C23H15N3O7/c27-22(13-4-3-5-15(10-13)26(29)30)25-20-16-6-1-2-7-17(16)33-21(20)23(28)24-14-8-9-18-19(11-14)32-12-31-18/h1-11H,12H2,(H,24,28)(H,25,27)
• InChI Key： OKIKJDJCPIINLY-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(NC1C=CC2=C(C=1)OCO2)=O)NC(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 445.09099983g/mol
• Monoisotopic Mass: 445.09099983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 136Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-(3-nitrobenzamido)-1-benzofuran-2-carboxamide

N-(2H-1,3-Benzodioxol-5-yl)-3-(3-nitrobenzamido)-1-benzofuran-2-carboxamide: A Comprehensive Overview

N-(2H-1,3-Benzodioxol-5-yl)-3-(3-nitrobenzamido)-1-benzofuran-2-carboxamide (CAS No. 888460-98-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a benzodioxole moiety, a benzofuran ring, and a nitrobenzamide substituent. These features make it a promising candidate for various applications, particularly in drug discovery and advanced material synthesis.

The molecular structure of N-(2H-1,3-Benzodioxol-5-yl)-3-(3-nitrobenzamido)-1-benzofuran-2-carboxamide is notable for its aromaticity and conjugation, which contribute to its stability and reactivity. The benzodioxole group (a derivative of benzene with two oxygen atoms in the 1,3 positions) plays a critical role in modulating the electronic properties of the molecule. Similarly, the benzofuran ring introduces additional aromaticity and potential sites for chemical modification. The presence of the nitro group (-NO₂) further enhances the compound's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of N-(2H-1,3-Benzodioxol-5-yl)-3-(3-nitrobenzamido)-1-benzofuran-2-carboxamide as a lead compound in the development of novel pharmaceutical agents. Researchers have demonstrated that this compound exhibits significant bioactivity against various disease targets, including cancer and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* revealed that this compound demonstrates potent inhibitory activity against key enzymes involved in Alzheimer's disease progression.

In addition to its medicinal applications, N-(2H-1,3-Benzodioxol-5-yl)-3-(3-nitrobenzamido)-1-benzofuran-2-carboxamide has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. A 2024 study in *Advanced Materials* reported that this compound exhibits excellent charge transport properties, making it suitable for high-efficiency electronic devices.

The synthesis of N-(2H-1,3-Benzodioxol-5-yl)-3-(3-nitrobenzamido)-1-benzofuran-2-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzodioxole ring through oxidative coupling and the subsequent introduction of the nitrobenzamide group via nucleophilic substitution. Researchers have optimized these steps to achieve higher yields and better product quality.

From an environmental standpoint, N-(2H-1,3-Benzodioxol